Cas no 1261445-17-3 (5-Fluoro-2-(perfluorophenyl)nicotinic acid)

• Product Name: 5-Fluoro-2-(perfluorophenyl)nicotinic acid
• CAS No: 1261445-17-3
• MF: C₁₂H₃F₆NO₂
• MW: 307.148144006729
• CID: 4925077
• Update Time: 2025-06-13

5-Fluoro-2-(perfluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(perfluorophenyl)nicotinic acid

• Inchi： 1S/C12H3F6NO2/c13-3-1-4(12(20)21)11(19-2-3)5-6(14)8(16)10(18)9(17)7(5)15/h1-2H,(H,20,21)
• InChI Key： GWQJBMFFBLWHFF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(C(=O)O)=CC(=CN=1)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-2-(perfluorophenyl)nicotinic acid

Comprehensive Overview of 5-Fluoro-2-(perfluorophenyl)nicotinic acid (CAS No. 1261445-17-3): Properties, Applications, and Industry Relevance

5-Fluoro-2-(perfluorophenyl)nicotinic acid (CAS No. 1261445-17-3) is a fluorinated nicotinic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. This compound, characterized by a perfluorophenyl group attached to a fluorinated pyridine ring, exhibits enhanced stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for keywords such as "fluorinated nicotinic acid derivatives", "synthesis of 5-Fluoro-2-(perfluorophenyl)nicotinic acid", and "applications of CAS 1261445-17-3", reflecting its growing relevance in advanced material science and drug development.

The molecular structure of 5-Fluoro-2-(perfluorophenyl)nicotinic acid combines the electron-withdrawing effects of both fluorine and the perfluorophenyl moiety, which significantly influences its physicochemical behavior. This compound is often explored for its potential in catalysis, ligand design, and as a building block for bioactive molecules. Recent studies highlight its utility in the development of kinase inhibitors and antimicrobial agents, aligning with the current industry focus on targeted therapies and sustainable agrochemicals. Searches for "fluorinated compounds in drug discovery" and "perfluorophenyl derivatives in agriculture" underscore its cross-disciplinary applications.

From a synthetic perspective, CAS No. 1261445-17-3 is typically prepared via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, methods that are widely discussed in academic literature. Its stability under harsh conditions makes it suitable for high-throughput screening and combinatorial chemistry. Environmental and regulatory considerations are also critical, as users often inquire about "green synthesis of fluorinated compounds" and "safety profiles of perfluorophenyl derivatives". These topics reflect the broader demand for sustainable and safe chemical practices.

In the pharmaceutical sector, 5-Fluoro-2-(perfluorophenyl)nicotinic acid is investigated for its role in modulating enzyme activity and protein-protein interactions. Its lipophilicity and metabolic stability are key attributes driving its use in prodrug design and bioconjugation. Meanwhile, agrochemical researchers leverage its pesticidal activity and environmental persistence to develop next-generation crop protection agents. Popular queries like "nicotinic acid derivatives in crop science" and "fluorine in agrochemicals" highlight these applications.

The commercial availability of CAS 1261445-17-3 through specialized chemical suppliers has expanded its accessibility for R&D. However, challenges such as scale-up synthesis and cost-effectiveness remain areas of active exploration. Industry trends indicate a rising interest in custom fluorination techniques and structure-activity relationship (SAR) studies, as evidenced by search terms like "bulk suppliers of 5-Fluoro-2-(perfluorophenyl)nicotinic acid" and "SAR of fluorinated heterocycles".

In conclusion, 5-Fluoro-2-(perfluorophenyl)nicotinic acid (CAS No. 1261445-17-3) represents a versatile and high-value compound with broad applications in life sciences and material innovation. Its unique properties align with contemporary research priorities, including precision medicine, sustainable agriculture, and green chemistry. By addressing common search queries and integrating cutting-edge trends, this overview aims to serve as a authoritative resource for scientists and industry stakeholders.